Cas no 2094962-32-8 (2-cyano-3-[2-(1-hydroxyethyl)-1,3-thiazol-5-yl]-N-(2-phenylethyl)prop-2-enamide)

• Product Name: 2-cyano-3-[2-(1-hydroxyethyl)-1,3-thiazol-5-yl]-N-(2-phenylethyl)prop-2-enamide
• CAS No: 2094962-32-8
• MF: C₁₇H₁₇N₃O₂S
• MW: 327.400782346725
• CID: 5941616
• PubChem ID: 137834468
• Update Time: 2025-06-08

2-cyano-3-[2-(1-hydroxyethyl)-1,3-thiazol-5-yl]-N-(2-phenylethyl)prop-2-enamide Chemical and Physical Properties

Names and Identifiers

• EN300-26604254
• 2-cyano-3-[2-(1-hydroxyethyl)-1,3-thiazol-5-yl]-N-(2-phenylethyl)prop-2-enamide
• 2094962-32-8
• Z1913684078
• (E)-2-Cyano-3-[2-(1-hydroxyethyl)-1,3-thiazol-5-yl]-N-(2-phenylethyl)prop-2-enamide

• Inchi： 1S/C17H17N3O2S/c1-12(21)17-20-11-15(23-17)9-14(10-18)16(22)19-8-7-13-5-3-2-4-6-13/h2-6,9,11-12,21H,7-8H2,1H3,(H,19,22)/b14-9+
• InChI Key： DXIWWSPQZGVFQI-NTEUORMPSA-N
• SMILES： S1C(=CN=C1C(C)O)/C=C(\C#N)/C(NCCC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 327.10414797g/mol
• Monoisotopic Mass: 327.10414797g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 480
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 114Ų

Additional information on 2-cyano-3-[2-(1-hydroxyethyl)-1,3-thiazol-5-yl]-N-(2-phenylethyl)prop-2-enamide

Comprehensive Overview of 2-cyano-3-[2-(1-hydroxyethyl)-1,3-thiazol-5-yl]-N-(2-phenylethyl)prop-2-enamide (CAS No. 2094962-32-8)

The compound 2-cyano-3-[2-(1-hydroxyethyl)-1,3-thiazol-5-yl]-N-(2-phenylethyl)prop-2-enamide (CAS No. 2094962-32-8) is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and drug discovery. Its unique structure, featuring a cyano group, a thiazole ring, and a phenylethyl moiety, makes it a promising candidate for various applications. Researchers are particularly interested in its potential as a kinase inhibitor, a class of compounds that play a crucial role in regulating cellular processes. This article delves into the properties, synthesis, and potential applications of this compound, while also addressing common queries and trending topics in the scientific community.

One of the most intriguing aspects of 2-cyano-3-[2-(1-hydroxyethyl)-1,3-thiazol-5-yl]-N-(2-phenylethyl)prop-2-enamide is its structural complexity. The presence of a thiazole ring is particularly noteworthy, as this heterocyclic scaffold is frequently found in biologically active molecules. Thiazole derivatives are known for their antimicrobial, anticancer, and anti-inflammatory properties, which has led to a surge in research interest. The cyano group in this compound further enhances its reactivity, making it a valuable intermediate in the synthesis of more complex molecules. Additionally, the phenylethyl moiety contributes to the compound's lipophilicity, which can influence its pharmacokinetic properties.

In recent years, the scientific community has been increasingly focused on the development of small-molecule inhibitors for therapeutic applications. 2-cyano-3-[2-(1-hydroxyethyl)-1,3-thiazol-5-yl]-N-(2-phenylethyl)prop-2-enamide has emerged as a potential candidate in this regard, particularly due to its ability to interact with specific protein kinases. Kinases are enzymes that play a pivotal role in signal transduction pathways, and their dysregulation is often associated with diseases such as cancer and autoimmune disorders. The compound's unique structure allows it to bind selectively to certain kinase targets, making it a subject of intense study in drug discovery programs.

The synthesis of 2-cyano-3-[2-(1-hydroxyethyl)-1,3-thiazol-5-yl]-N-(2-phenylethyl)prop-2-enamide involves a series of carefully orchestrated chemical reactions. Key steps include the formation of the thiazole ring and the introduction of the cyano group and phenylethylamine moiety. Researchers have explored various synthetic routes to optimize yield and purity, with recent advancements focusing on green chemistry principles to minimize environmental impact. The compound's synthesis is often discussed in the context of heterocyclic chemistry, a field that continues to evolve with the introduction of novel methodologies and catalysts.

Beyond its potential therapeutic applications, 2-cyano-3-[2-(1-hydroxyethyl)-1,3-thiazol-5-yl]-N-(2-phenylethyl)prop-2-enamide has also attracted interest in the field of chemical biology. Scientists are exploring its use as a molecular probe to study biological pathways and identify new drug targets. Its ability to modulate kinase activity makes it a valuable tool for understanding cellular signaling mechanisms. This dual utility—both as a therapeutic agent and a research tool—underscores the compound's versatility and broad appeal.

As the demand for targeted therapies grows, compounds like 2-cyano-3-[2-(1-hydroxyethyl)-1,3-thiazol-5-yl]-N-(2-phenylethyl)prop-2-enamide are likely to play an increasingly important role. The compound's unique combination of structural features and biological activity positions it as a promising candidate for further development. Future research will likely focus on optimizing its pharmacokinetic properties, exploring its efficacy in preclinical models, and identifying potential synergies with other therapeutic agents. With its multifaceted potential, this compound represents a fascinating area of study at the intersection of chemistry, biology, and medicine.